Cas no 14118-02-6 (Ethanedithioamide,N1,N2-bis[2-[ethyl(3-methylphenyl)amino]ethyl]-)

Ethanedithioamide,N1,N2-bis[2-[ethyl(3-methylphenyl)amino]ethyl]- structure
14118-02-6 structure
Product Name:Ethanedithioamide,N1,N2-bis[2-[ethyl(3-methylphenyl)amino]ethyl]-
CAS No:14118-02-6
MF:C22H34N4S2
MW:418.662162303925
CID:160616
PubChem ID:3032621
Update Time:2025-04-19

Ethanedithioamide,N1,N2-bis[2-[ethyl(3-methylphenyl)amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanedithioamide,N1,N2-bis[2-[ethyl(3-methylphenyl)amino]ethyl]-
    • N,N'-bis[2-[cyclohexa-1,4-dien-1-yl(ethyl)amino]ethyl]ethanedithioamide
    • N,N'-Bis[2-[ethyl(3-methylphenyl)amino]ethyl]-1,2-dithioxoethane-1,2-diamine
    • USAF MK-67
    • N,N/'-Bis[2-[ethyl(3-methylphenyl)amino]ethyl]-1,2-dithioxoethane-1,2-diamine
    • DTXSID20161586
    • 14118-02-6
    • OXAMIDE, N,N'-BIS(2-(N-ETHYL-m-TOLUIDINO)ETHYL)DITHIO-
    • N,N'-Bis(2-(N-ethyl-m-toluidine)ethyl)-dithiooxamide
    • Inchi: 1S/C22H34N4S2/c1-3-25(19-11-7-5-8-12-19)17-15-23-21(27)22(28)24-16-18-26(4-2)20-13-9-6-10-14-20/h5-7,9,12,14H,3-4,8,10-11,13,15-18H2,1-2H3,(H,23,27)(H,24,28)
    • InChI Key: QLHIIBDEEMJKLA-UHFFFAOYSA-N
    • SMILES: S=C(C(NCCN(CC)C1=CCC=CC1)=S)NCCN(CC)C1=CCC=CC1

Computed Properties

  • Exact Mass: 418.22282
  • Monoisotopic Mass: 418.22248945g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 10
  • Complexity: 593
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 94.7Ų

Experimental Properties

  • PSA: 30.54
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